Cas no 356539-41-8 (N-(cyclopropylmethyl)-4-ethoxyaniline)

• Product Name: N-(cyclopropylmethyl)-4-ethoxyaniline
• CAS No: 356539-41-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5204951
• PubChem ID: 24044751
• Update Time: 2026-03-06

N-(cyclopropylmethyl)-4-ethoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclopropylmethyl)-4-ethoxy-
• N-(cyclopropylmethyl)-4-ethoxyaniline

• Inchi： 1S/C12H17NO/c1-2-14-12-7-5-11(6-8-12)13-9-10-3-4-10/h5-8,10,13H,2-4,9H2,1H3
• InChI Key： KHSOYLGMVOBGKD-UHFFFAOYSA-N
• SMILES： C1(NCC2CC2)=CC=C(OCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on N-(cyclopropylmethyl)-4-ethoxyaniline

N-(cyclopropylmethyl)-4-ethoxyaniline: A Comprehensive Overview

The compound with CAS No 356539-41-8, known as N-(cyclopropylmethyl)-4-ethoxyaniline, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropylmethyl group with a 4-ethoxyaniline moiety. The cyclopropylmethyl group contributes to the molecule's stability and reactivity, while the 4-ethoxyaniline portion imparts specific electronic properties that make it suitable for various applications.

Recent studies have highlighted the potential of N-(cyclopropylmethyl)-4-ethoxyaniline in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds, particularly in the design of kinase inhibitors and other therapeutic agents. The molecule's structure allows for easy functionalization, enabling chemists to modify it to target specific biological pathways. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against certain cancer cell lines, suggesting its potential in oncology research.

In addition to its pharmaceutical applications, N-(cyclopropylmethyl)-4-ethoxyaniline has also found use in materials science. Its ability to form stable coordination complexes has made it a valuable component in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with applications in gas storage, catalysis, and sensing technologies. A recent paper in *Chemistry of Materials* reported that incorporating this compound into MOFs enhances their stability under harsh conditions, making them more viable for industrial applications.

The synthesis of N-(cyclopropylmethyl)-4-ethoxyaniline typically involves a multi-step process that begins with the preparation of the aniline derivative. The introduction of the cyclopropylmethyl group is achieved through a nucleophilic substitution reaction, followed by purification steps to ensure high purity. This compound is often used as an intermediate in more complex syntheses, where its reactivity and stability are crucial for achieving desired outcomes.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity of N-(cyclopropylmethyl)-4-ethoxyaniline. Studies conducted under controlled laboratory conditions suggest that the compound undergoes slow degradation under aerobic conditions, raising concerns about its persistence in aquatic environments. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, N-(cyclopropylmethyl)-4-ethoxyaniline (CAS No 356539-41-8) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in drug discovery, materials science, and chemical synthesis. As research continues to uncover new uses and properties of this molecule, it is likely to play an increasingly important role in advancing both scientific knowledge and practical technologies.